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These application notes provide a comprehensive overview of the development and

characterization of polyisobutylene (PIB)-based sealants for protecting sensitive electronic

components. The inherent properties of PIB, such as excellent moisture and gas barrier

capabilities, high electrical resistance, and chemical inertness, make it an ideal candidate for

electronic encapsulation.[1][2][3] This document outlines typical formulations, key performance

metrics, and detailed experimental protocols for evaluating these high-performance sealants.

Introduction to Polyisobutylene-Based Sealants
Polyisobutylene is a synthetic rubber with a saturated hydrocarbon backbone, rendering it

highly resistant to oxidation, ozone, and chemical attack.[3][4] Its low glass transition

temperature ensures flexibility even at sub-ambient temperatures, a critical requirement for

electronic devices subjected to thermal cycling.[2] For sealant applications in electronics, PIB is

typically formulated by blending different molecular weight grades to achieve a balance of tack,

cohesive strength, and viscosity.[5] Additives such as tackifiers can enhance adhesion to

various substrates, while desiccants are incorporated to actively absorb moisture that ingresses

over the device's lifetime.[6][7]

Key advantages of PIB-based sealants for electronics include:

Excellent Barrier Properties: Very low permeability to water vapor and gases protects

sensitive components from corrosion and degradation.[2][8]
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Superior Electrical Insulation: High volume resistivity and a low dielectric constant prevent

short circuits and ensure signal integrity.[4]

Chemical and Thermal Stability: PIB's non-polar, saturated structure provides resistance to a

wide range of chemicals and good thermal stability.[2]

Permanent Tack and Flexibility: Allows for a durable, self-healing seal that can accommodate

thermal expansion and contraction of electronic components.[2]

Sealant Formulations
The formulation of a PIB-based sealant is critical to achieving the desired performance

characteristics for a specific electronic application. The primary components are a blend of low

and high molecular weight PIB polymers.

Low Molecular Weight (LMW) PIB (Mw < 75,000 g/mol ): Acts as a plasticizer and provides

tack.[5][9]

High Molecular Weight (HMW) PIB (Mw > 120,000 g/mol ): Contributes to cohesive strength

and reduces cold flow.[5][9]

Tackifiers: Resins such as hydrogenated hydrocarbon resins are often added to improve

adhesion to substrates like glass, metal, and polymers.[9]

Desiccants: Materials like molecular sieves can be incorporated into the sealant matrix to

trap moisture.[6][7]

A typical formulation strategy involves dissolving the components in a suitable solvent (e.g.,

heptane), casting the solution, and then evaporating the solvent to form the sealant.[9]

Data Presentation: Performance Characteristics
The following tables summarize key quantitative data for representative polyisobutylene-

based sealant formulations.

Table 1: Water Vapor Transmission Rate (WVTR) of PIB-Based Sealants
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Sealant
Formulation

Test Method
Test
Conditions

WVTR
(g/m²·day)

Reference(s)

Desiccant-filled

PIB Edge

Sealant

Calcium

Corrosion
50 °C, 80% RH ~ 1 x 10⁻³ [6]

PIB-based

Sealant

(General)

Not Specified Not Specified < 0.1 [8]

High-Barrier PIB

Formulation
ASTM F1249 38 °C, 90% RH 0.002 - 1.0 [10]

Table 2: Electrical Properties of PIB-Based Sealants

Property Typical Value Test Standard Reference(s)

Dielectric Constant 2.0 - 2.2 ASTM D150 [4]

Volume Resistivity

(ohm·cm)
10¹² - 10¹⁶ ASTM D257 [11]

Table 3: Adhesion Properties of PIB-Based Sealants

Sealant
Formulation

Substrate Test Method
Adhesion
Strength

Reference(s)

PIB-based

Pressure-

Sensitive

Adhesive

Stainless Steel
90° Peel, 30

cm/min
7.1 ± 0.4 N/cm [12]

PIB 1000
Glass,

Aluminum, Steel
Not Specified

Excellent

Adhesion
[8]

Mandatory Visualizations
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Experimental Workflows
The following diagrams illustrate the typical workflows for the development and testing of

polyisobutylene-based sealants.
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Sealant Development and Optimization Workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b167198?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PIB Molecular
Weight Distribution
(LMW/HMW Ratio)

Cohesive Strength

Increases with HMW

Adhesion

Balanced by ratio

Viscosity

Increases with MW

Tackifier
Content

Improves

Desiccant
Loading

WVTR

Reduces

Click to download full resolution via product page

Key Formulation Parameters and Their Effect on Sealant Properties.

Experimental Protocols
Protocol for Peel Adhesion Testing (Based on ASTM
D3330)
This protocol measures the force required to peel a sealant film from a substrate at a specified

angle and speed, indicating its adhesive strength.[13][14]

1. Materials and Equipment:

Tensile testing machine with a load cell

180° or 90° peel test fixture

Standard test panels (e.g., stainless steel, glass, FR-4)

Roller (as specified in ASTM D3330)

Solvent for cleaning (e.g., isopropanol, acetone)

Lint-free wipes

Specimen cutter

2. Sample Preparation:
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Thoroughly clean the test panels with the appropriate solvent and dry completely.[15]

Prepare the PIB sealant by casting a film of uniform thickness (e.g., 25-50 µm) onto a

release liner.

Cut the sealant film into strips of a specified width (e.g., 24 mm).[16]

Apply the sealant strip to the cleaned test panel, avoiding air bubble entrapment.

Use the standard roller to apply the sealant to the panel by passing it back and forth once in

each direction.[15]

Condition the prepared samples under standard laboratory conditions (23 ± 2 °C, 50 ± 5%

RH) for a specified dwell time (e.g., 1 minute to 24 hours) before testing.[15]

3. Test Procedure:

Mount the test panel in the lower (fixed) grip of the tensile tester.

Fold the free end of the sealant strip back on itself (for 180° peel) and clamp it in the upper

(movable) grip.[15]

Set the crosshead speed to a constant rate (e.g., 300 mm/min).[15]

Initiate the test, pulling the sealant from the panel.

Record the force as a function of displacement. Discard the data from the initial 25 mm of the

peel.[14]

Calculate the average peel force over the next 50 mm of the peel.[14]

4. Data Analysis:

Calculate the peel adhesion strength by dividing the average force by the width of the

specimen.

Report the results in Newtons per meter (N/m) or Newtons per 25 mm (N/25mm).
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Protocol for Water Vapor Transmission Rate (WVTR)
Testing (Based on ASTM F1249)
This method uses a modulated infrared sensor to determine the rate at which water vapor

permeates through the sealant film.[1][17]

1. Materials and Equipment:

WVTR testing instrument (e.g., MOCON PERMATRAN-W)

Test cell

Calibrated reference film

Nitrogen gas (carrier gas)

Deionized water

2. Sample Preparation:

Prepare a free-standing film of the PIB sealant with a known, uniform thickness.

Ensure the sample is free of pinholes or defects.

Mount the sealant film in the test cell, sealing it between the wet and dry chambers.[18]

3. Test Procedure:

Set the desired test conditions (temperature and relative humidity) for the wet chamber.

The dry chamber is purged with dry nitrogen gas.

Water vapor permeates through the sealant film from the wet chamber to the dry chamber.

The nitrogen carrier gas transports the permeated water vapor to the modulated infrared

sensor.

The sensor measures the concentration of water vapor in the gas stream.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.intertek.com/polymers-plastics/testlopedia/wvtr-astm-f1249/
https://global.saicheng.cn/product/astm-f1249.html
https://www.ametekmocon.com/-/media/ametekmocon/mediapreview/brochures/mocon-pb---web-versions/white-papers/wp-pps-3010-which-wvtr-test-method-0525-10-final-web.pdf?la=en&revision=dcec08cf-81b2-4222-89b2-5c20234b734e?download=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The instrument software calculates the steady-state WVTR.

4. Data Analysis:

The WVTR is reported in grams per square meter per day (g/m²·day).

Ensure the system has reached equilibrium before recording the final value.

Protocol for Calcium Corrosion Test for Ultra-Low
Permeability
This is a highly sensitive method for evaluating the barrier performance of sealants by

monitoring the corrosion of a thin calcium layer. The rate of corrosion is directly related to the

ingress of water and oxygen.[19][20]

1. Materials and Equipment:

Vacuum deposition system (for depositing calcium and electrodes)

Glass substrates

Source materials (calcium, silver/aluminum for electrodes)

Multimeter or source measure unit for resistance measurement

Environmental chamber (for controlled temperature and humidity)

Glovebox (for sample preparation in an inert environment)

2. Sample Preparation:

Clean glass substrates thoroughly.

In a vacuum deposition system, deposit a pattern of electrodes (e.g., silver) onto the glass

substrate.

Deposit a thin, uniform layer of calcium over the electrodes, creating a sensor. The initial

resistance of the calcium should be measured.
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Apply the PIB sealant over the calcium sensor, ensuring complete coverage and a good seal

around the perimeter. This step should be performed in an inert atmosphere (e.g., a

glovebox) to prevent premature corrosion of the calcium.

The sealant can be applied as a pre-formed film or dispensed and cured in place.

3. Test Procedure:

Place the prepared test sample into an environmental chamber set to the desired

temperature and relative humidity (e.g., 50 °C, 80% RH).[6]

Connect the electrodes to a multimeter to monitor the resistance of the calcium sensor over

time.

As water vapor permeates through the sealant, the calcium will react and corrode, forming

non-conductive calcium hydroxide.[20]

This corrosion will cause an increase in the electrical resistance of the sensor.

Record the resistance at regular intervals until the calcium is fully corroded (resistance

becomes infinite).

4. Data Analysis:

Plot the conductance (1/Resistance) of the calcium sensor as a function of time.

The rate of decrease in conductance is proportional to the rate of water ingress.

The WVTR can be calculated from the rate of corrosion, the area of the calcium sensor, and

the stoichiometry of the reaction between calcium and water. The time until the sensor

becomes non-conductive is known as the "breakthrough time" or "lag time".[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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